7-Bromo-1-methyl-1H-indazole

• IUPAC Name: 7-bromo-1-methylindazole
• InChI: InChI=1S/C8H7BrN2/c1-11-8-6(5-10-11)3-2-4-7(8)9/h2-5H,1H3
• InChI Key: JPFIGGYULRKROG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2Br)C=N1
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID90610718
• Molecular Weight: 211.06 g/mol
• CAS No.: 1000576-59-9

Description

7-Bromo-1-methyl-1H-indazole (7-Br-1-Me-1H-Ind) is a heterocyclic compound that is part of the indazole family of compounds. It is a colorless, crystalline, and water-soluble compound that has been studied for its potential applications in the fields of pharmaceuticals and chemical synthesis.

Scientific Research Applications

Synthesis and Enzymatic Inhibition

• Indazoles, including variants of 7-Bromo-1-methyl-1H-indazole, have been studied for their synthesis and biological activities. Compounds like 7-aryl- and 7-arylvinyl-5-bromo-3-methylindazoles show significant α-glucosidase inhibition and antioxidant potential (Mphahlele et al., 2020).

Crystal and Molecular Structure Analysis

• The crystal and molecular structure of related compounds such as 3-Bromo-1-methyl-7-nitro-1H-indazole has been characterized, providing insights into their molecular configurations and potential biological interactions (Cabildo et al., 2011).

Building Blocks in Synthesis

• Novel indazole scaffolds, including derivatives of this compound, are potent building blocks in divergent syntheses of indazoles, particularly in palladium cross-coupling reactions (Cottyn et al., 2007).

Inhibition of Neuronal Nitric Oxide Synthase

• Certain indazole derivatives are studied for their role as inhibitors of neuronal nitric oxide synthase, which is important in various neurological and physiological processes (Boulouard et al., 2007).

Antibacterial Activity

• Some indazole derivatives, synthesized from bromo-1H-indazoles, have been explored for their antibacterial activity, showcasing the potential of these compounds in medicinal chemistry (Brahmeshwari et al., 2014).

Corrosion Inhibition

• Indazole derivatives have also been evaluated for their corrosion inhibition properties, suggesting potential industrial applications in materials science (Abdeslam et al., 2015).

Safety and Hazards

This compound may cause respiratory irritation, is harmful if swallowed, and can cause skin and serious eye irritation. It should be used only outdoors or in a well-ventilated area, and contact with dust/fumes should be avoided.

Future Directions

Indazole-containing heterocyclic compounds, including 7-Bromo-1-methyl-1H-indazole, have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Much effort has been spent in recent years to develop synthetic approaches to indazoles. Future research may focus on improving these synthesis methods and exploring new applications for these compounds.

Mechanism of Action

Target of Action

Indazole derivatives have been known to interact with various biological targets, including protein kinases .

Mode of Action

7-Bromo-1-methyl-1H-indazole acts as a reagent in the synthesis of cyclic benzimidazole derivatives . These derivatives function as protein kinase activators . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). Phosphorylation can turn many protein enzymes on and off, thereby altering their function and activity.

Biochemical Pathways

As a protein kinase activator, it can potentially influence multiple cellular pathways, including signal transduction, cell cycle regulation, and apoptosis .

Result of Action

As a protein kinase activator, it can potentially influence cellular processes such as cell growth, differentiation, and apoptosis .